1-(2-fluorophenyl)-4-(3-methyl-4-nitrobenzoyl)piperazine

• IUPAC Name: [4-(2-fluorophenyl)piperazin-1-yl]-(3-methyl-4-nitrophenyl)methanone
• InChI: InChI=1S/C18H18FN3O3/c1-13-12-14(6-7-16(13)22(24)25)18(23)21-10-8-20(9-11-21)17-5-3-2-4-15(17)19/h2-7,12H,8-11H2,1H3
• InChI Key: RXMFBVSPVCWIQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)N2CCN(CC2)C3=CC=CC=C3F)[N+](=O)[O-]
• Molecular Formula: C18H18FN3O3
• Molecular Weight: 343.4 g/mol

Description

1-(2-fluorophenyl)-4-(3-methyl-4-nitrobenzoyl)piperazine, also known as MPFP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug development.

Mechanism of Action

The mechanism of action of 1-(2-fluorophenyl)-4-(3-methyl-4-nitrobenzoyl)piperazine involves its binding to serotonin receptors, particularly the 5-HT1A receptor. This binding leads to the activation of downstream signaling pathways, which result in the modulation of neurotransmitter release and the regulation of mood, appetite, and sleep.
Biochemical and Physiological Effects:
1-(2-fluorophenyl)-4-(3-methyl-4-nitrobenzoyl)piperazine has been shown to have antidepressant and anxiolytic effects in animal models, as well as anti-inflammatory and antioxidant effects. 1-(2-fluorophenyl)-4-(3-methyl-4-nitrobenzoyl)piperazine has also been shown to have neuroprotective effects, as it can protect against oxidative stress and neuronal damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2-fluorophenyl)-4-(3-methyl-4-nitrobenzoyl)piperazine in lab experiments is its high affinity for serotonin receptors, which makes it a useful tool for studying the role of serotonin in various physiological and pathological processes. However, one limitation of using 1-(2-fluorophenyl)-4-(3-methyl-4-nitrobenzoyl)piperazine is its potential toxicity, as it has been shown to induce liver damage in animal models at high doses.

Future Directions

There are several future directions for research on 1-(2-fluorophenyl)-4-(3-methyl-4-nitrobenzoyl)piperazine, including the development of more selective and potent compounds that target specific serotonin receptor subtypes. Additionally, the potential applications of 1-(2-fluorophenyl)-4-(3-methyl-4-nitrobenzoyl)piperazine in cancer treatment warrant further investigation, particularly in combination with other chemotherapeutic agents. Finally, the potential toxicity of 1-(2-fluorophenyl)-4-(3-methyl-4-nitrobenzoyl)piperazine should be further studied in order to determine safe dosages for clinical use.
Conclusion:
In conclusion, 1-(2-fluorophenyl)-4-(3-methyl-4-nitrobenzoyl)piperazine is a chemical compound that has potential applications in drug development for the treatment of neurological disorders and cancer. Its high affinity for serotonin receptors makes it a useful tool for studying the role of serotonin in various physiological and pathological processes. However, its potential toxicity should be further studied in order to determine safe dosages for clinical use.

Synthesis Methods

The synthesis of 1-(2-fluorophenyl)-4-(3-methyl-4-nitrobenzoyl)piperazine involves the reaction of 2-fluoroaniline with 3-methyl-4-nitrobenzoyl chloride in the presence of triethylamine, followed by the reaction of the resulting intermediate with piperazine. The yield of 1-(2-fluorophenyl)-4-(3-methyl-4-nitrobenzoyl)piperazine can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.

Scientific Research Applications

1-(2-fluorophenyl)-4-(3-methyl-4-nitrobenzoyl)piperazine has been studied for its potential applications in drug development, particularly in the treatment of neurological disorders such as depression and anxiety. 1-(2-fluorophenyl)-4-(3-methyl-4-nitrobenzoyl)piperazine has been shown to have a high affinity for serotonin receptors, which are involved in the regulation of mood, appetite, and sleep. 1-(2-fluorophenyl)-4-(3-methyl-4-nitrobenzoyl)piperazine has also been studied for its potential applications in cancer treatment, as it has been shown to inhibit the growth of cancer cells in vitro.